molecular formula C9H9N3O2 B3058682 N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide CAS No. 91085-68-6

N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide

Cat. No. B3058682
CAS RN: 91085-68-6
M. Wt: 191.19 g/mol
InChI Key: BTIJJZBDTRBBBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide, also known as ODBA, is a chemical compound with potential applications in scientific research. It is a benzimidazole derivative that has been synthesized through a variety of methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for use in laboratory experiments. In

Scientific Research Applications

  • Crystal Structure and Conformation : The conformation of related compounds can be described in terms of the relative orientation of planar fragments, such as the imidazol group, benzyl group, and acetamide fragment. These conformations are important for understanding the compound's interactions and properties (Benznidazole et al., 2018).

  • Synthesis Methods : Novel derivatives of related compounds have been synthesized using various catalysis methods. These methods are crucial for developing efficient and fast ways to produce these compounds, which are vital for their application in scientific research (Yu et al., 2014).

  • Antimicrobial Evaluation : Certain derivatives exhibit antimicrobial activity, making them potentially useful in fighting microbial infections. The specific activity against various microbial species highlights the compound's relevance in medical research (Gul et al., 2017).

  • Anti-inflammatory Activity : Some derivatives have shown significant anti-inflammatory activity, suggesting their potential use in developing anti-inflammatory drugs (Sunder & Maleraju, 2013).

  • Quantum Chemical Studies : Quantum chemical studies on new coumarins related to N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide have provided a detailed description of molecular orbitals, including spatial characteristics and nodal patterns. This is key for understanding the electronic properties of these compounds (Al-Amiery et al., 2016).

  • Anticancer Activity : Some derivatives show considerable cytotoxicity against cancer cell lines, demonstrating their potential application in cancer research. Structure-activity relationship analysis is also a critical aspect of this research (Kovalenko et al., 2012).

  • Antimicrobial Agents : A new series of derivatives have shown good antimicrobial activity against various bacterial and fungal species, highlighting the potential of these compounds in developing new antimicrobial agents (Baviskar et al., 2013).

  • QSAR Studies : QSAR studies of certain derivatives have shown moderate to good activity against bacteria, aiding in the understanding of the relationship between molecular structure and antimicrobial activity (Desai et al., 2008).

  • Coordination Complexes and Antioxidant Activity : Coordination complexes of pyrazole-acetamide derivatives, including N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide, have been studied for their effect on self-assembly processes and antioxidant activity, expanding the understanding of these compounds in inorganic chemistry (Chkirate et al., 2019).

  • Analgesic Activity : Some acetamide derivatives have been studied for their potential analgesic properties, indicating the scope of these compounds in pain management research (Kaplancıklı et al., 2012).

properties

IUPAC Name

N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9N3O2/c1-5(13)10-6-2-3-7-8(4-6)12-9(14)11-7/h2-4H,1H3,(H,10,13)(H2,11,12,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BTIJJZBDTRBBBF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC2=C(C=C1)NC(=O)N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00343646
Record name ST51006266
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00343646
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

191.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

91085-68-6
Record name ST51006266
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00343646
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide
Reactant of Route 2
Reactant of Route 2
N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide
Reactant of Route 3
Reactant of Route 3
N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide
Reactant of Route 4
Reactant of Route 4
N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide
Reactant of Route 5
Reactant of Route 5
N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide
Reactant of Route 6
Reactant of Route 6
N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.